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Compound of Interest

Compound Name: Kushenol I

Cat. No.: B150299 Get Quote

For researchers, scientists, and drug development professionals handling Kushenol I, a
natural compound isolated from the roots of Sophora flavescens, ensuring proper disposal is

crucial for laboratory safety and environmental protection.[1] While a specific Safety Data Sheet

(SDS) detailing the disposal of Kushenol I is not readily available in the public domain, this

guide provides a comprehensive framework for its safe handling and disposal based on

information for structurally similar compounds and standard laboratory chemical waste

procedures.

Key Properties of Kushenol I
Understanding the physicochemical properties of a compound is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for Kushenol
I.
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Property Value Source

Molecular Formula C26H30O7 MedchemExpress

Molecular Weight 454.51 g/mol MedchemExpress

CAS Number 99119-69-4 MedchemExpress

Appearance White to off-white solid MedchemExpress

Purity ≥ 98% United States Biological[2]

Storage (Solid) 4°C, protect from light MedchemExpress[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
MedchemExpress[1]

Solubility in DMSO 100 mg/mL (220.02 mM) MedchemExpress

Recommended Disposal Protocol for Kushenol I
The following step-by-step procedure is a recommended guideline for the proper disposal of

Kushenol I waste. This protocol is based on the disposal procedures for similar flavonoid

compounds and general chemical waste management principles.

1. Personal Protective Equipment (PPE): Before handling Kushenol I or its waste, ensure

appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect solid Kushenol I, contaminated personal protective equipment (e.g.,

gloves, weighing paper), and any absorbent materials used for spills in a dedicated, clearly

labeled hazardous waste container.
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Liquid Waste: For solutions of Kushenol I, do not dispose of them down the drain. Collect all

liquid waste containing Kushenol I in a sealed, properly labeled hazardous waste container.

The container should be compatible with the solvent used (e.g., a glass container for DMSO

solutions).

3. Spill Management: In case of a spill:

Alert personnel in the immediate area.

For solid spills, carefully sweep or vacuum the material into a hazardous waste container.

Avoid generating dust.

For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand, or a

chemical absorbent pad).

Place the contaminated absorbent material into the designated hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

4. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Kushenol I."

Keep waste containers sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Kushenol I waste

in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Kushenol I waste.
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Disclaimer: The information provided here is intended as a general guide for the safe disposal

of Kushenol I. A specific Safety Data Sheet (SDS) for Kushenol I was not found in the public

domain. Researchers must consult their institution's Environmental Health and Safety (EHS)

office for specific disposal protocols and comply with all applicable local, state, and federal

regulations. Always prioritize safety and environmental responsibility when handling chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b150299?utm_src=pdf-body
https://www.benchchem.com/product/b150299?utm_src=pdf-body
https://www.benchchem.com/product/b150299?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/kushenol-i.html
https://dev.usbio.net/biochemicals/300539/Kushenol%20I/data-sheet
https://www.benchchem.com/product/b150299#kushenol-i-proper-disposal-procedures
https://www.benchchem.com/product/b150299#kushenol-i-proper-disposal-procedures
https://www.benchchem.com/product/b150299#kushenol-i-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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